Cas no 86940-46-7 (3'-O-beta-D-glucopyranoyl khellactone)

3'-O-beta-D-glucopyranoyl khellactone is a derivative of khellin, offering enhanced bioavailability and stability. Its glucopyranose moiety provides increased solubility in aqueous solutions, facilitating easier formulation. This compound exhibits potent anti-inflammatory and anti-thrombotic properties, making it a valuable ingredient in pharmaceutical and nutraceutical applications.

3'-O-beta-D-glucopyranoyl khellactone structure

86940-46-7 structure

Product Name:3'-O-beta-D-glucopyranoyl khellactone

CAS No:86940-46-7

MF:C₂₀H₂₄O₁₀

MW:424.398567199707

CID:2076230

PubChem ID:24066895

Update Time:2025-07-20

3'-O-beta-D-glucopyranoyl khellactone Chemical and Physical Properties

Names and Identifiers

- 3'-O-beta-D-glucopyranoyl khellactone
- campestrinoside
- cis-khellactone 3'-O-beta-D-glucopyranoside
- praeroside II
- (9R,10R)-9-(beta-D-Glucopyranosyloxy)-9,10-dihydro-10-hydroxy-8,8-dimethyl-2H,8H-benzo[1,2-b:3,4-b']dipyran-2-one
- [ "" ]
- 86940-46-7
- (9R,10R)-10-hydroxy-8,8-dimethyl-9-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-9,10-dihydropyrano[2,3-f]chromen-2-one
- CS-0133030
- ACon1_000394
- DTXSID901345717
- HY-N7542
- BRD-K17565150-001-01-4
- AKOS040763008
- MEGxp0_000328
- AKOS032949129
- 84458-87-7
- DA-66848
- Inchi： 1S/C20H24O10/c1-20(2)18(29-19-16(26)15(25)13(23)10(7-21)27-19)14(24)12-9(30-20)5-3-8-4-6-11(22)28-17(8)12/h3-6,10,13-16,18-19,21,23-26H,7H2,1-2H3/t10-,13-,14-,15+,16-,18-,19+/m1/s1
- InChI Key： QAUDHOGPLBDVAX-GZFODPQLSA-N
- SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](C2C3=C(C=CC(=O)O3)C=CC=2OC1(C)C)O

Computed Properties

Exact Mass: 424.13700
Monoisotopic Mass: 424.137
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 30
Rotatable Bond Count: 3
Complexity: 681
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 155A^2
XLogP3: -0.8

Experimental Properties

Color/Form: Powder
Density: 1.58±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 670.1±55.0 °C at 760 mmHg
Flash Point: 237.4±25.0 °C
Solubility: Slightly soluble (2.6 g/l) (25 º C),
PSA: 159.05000
LogP: -0.81750
Vapor Pressure: 0.0±2.2 mmHg at 25°C

3'-O-beta-D-glucopyranoyl khellactone Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

3'-O-beta-D-glucopyranoyl khellactone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P80490-5 mg	3'-O-beta-D-glucopyranoyl khellactone	86940-46-7		5mg	¥4800.0	2021-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN5882-5 mg	Praeroside II	86940-46-7		5mg	￥4615.00	2022-02-28
TargetMol Chemicals	TN5882-5mg	Praeroside II	86940-46-7		5mg	￥ 3330	2024-07-19
TargetMol Chemicals	TN5882-5 mg	Praeroside II	86940-46-7	98%	5mg	￥ 3,330	2023-07-10
TargetMol Chemicals	TN5882-1 mL * 10 mM (in DMSO)	Praeroside II	86940-46-7	98%	1 mL * 10 mM (in DMSO)	￥ 3430	2023-09-15
A2B Chem LLC	AH97254-5mg	Praeroside II	86940-46-7	95.5%	5mg	$594.00	2024-04-19
TargetMol Chemicals	TN5882-1 ml * 10 mm	Praeroside II	86940-46-7		1 ml * 10 mm	￥ 3430	2024-07-19